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Compound of Interest

Compound Name: 2-Chloro-2-methylhexane

Cat. No.: B1597336

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a summary of the available chemical structure and data for the
compound 2-Chloro-2-methylhexane, identified by the CAS number 4398-65-6. This
document is intended to serve as a reference for researchers and professionals in the fields of
chemistry and material science. It is important to note that based on available data, this
compound is primarily used as a chemical intermediate and is not associated with drug
development or biological signaling pathways.

Chemical Structure and Identity

The chemical structure of 2-Chloro-2-methylhexane is that of a tertiary alkyl halide. The
molecule consists of a hexane backbone with a chlorine atom and a methyl group both
attached to the second carbon atom.

Molecular Formula: C7H1sCI[1][2][3]
Molecular Weight: 134.65 g/mol [1][2][4]
IUPAC Name: 2-Chloro-2-methylhexane[3]

Synonyms: Hexane, 2-chloro-2-methyl-[3][4]
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Chemical Structure:

Physicochemical Data

A compilation of the physical and chemical properties of 2-Chloro-2-methylhexane is
presented below. This data is essential for understanding its behavior in chemical reactions and
for its proper handling and storage.

Property Value Source
Density 0.86 g/cm?3 [5]
Boiling Point 140 °C at 760 mmHg [5]
Flash Point 33.5°C [5]
Refractive Index 1.419 [5]

LogP (Octanol/Water Partition
N 3.194 [5]
Coefficient)

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of chemical compounds.
The following spectral information is available for 2-Chloro-2-methylhexane:

« Infrared (IR) Spectrum: Data available[3]
e Mass Spectrum (Electron lonization): Data available[3]
e Gas Chromatography: Data available[3]

Applications and Uses

2-Chloro-2-methylhexane is primarily utilized as an intermediate in the synthesis of other
chemical compounds.[1][6] One specific application mentioned is in the production of (1,1-
Dimethyl-pentyl)-benzene.[1][6] It is also used as a pharmaceutical intermediate, though
specific drug products derived from it are not detailed in the available literature.[1][6]
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Biological Activity and Signaling Pathways

Extensive searches of scientific literature and chemical databases did not yield any information
on the biological activity or associated signaling pathways for 2-Chloro-2-methylhexane. The
available data points to its role as a chemical building block rather than a biologically active
molecule. Therefore, no information can be provided on its mechanism of action, therapeutic
potential, or its effects on biological systems, which are key areas of interest for drug
development professionals.

Experimental Protocols

Due to the absence of published research on the biological effects of 2-Chloro-2-
methylhexane, there are no experimental protocols related to its biological evaluation to
report.

Conclusion

2-Chloro-2-methylhexane (CAS 4398-65-6) is a well-characterized alkyl halide with
established physicochemical properties. Its primary utility lies in the field of chemical synthesis
as an intermediate. For researchers and professionals in drug development, it is critical to
recognize that there is currently no evidence to suggest that this compound possesses any
direct biological activity or that it is involved in any signaling pathways. Future research could
potentially explore novel applications, but based on current knowledge, its relevance is
confined to chemical synthesis.

Visualizations

As there is no information on signaling pathways or complex experimental workflows for 2-
Chloro-2-methylhexane, no diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 2-Chloro-2-methylhexane (CAS 4398-
65-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1597336#cas-4398-65-6-chemical-structure-and-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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